Cas no 63075-20-7 (5,7-Hexadecanedione)
5,7-Hexadecanedione structure
Product Name:5,7-Hexadecanedione
CAS No:63075-20-7
MF:C16H30O2
MW:254.408205509186
CID:1645574
Update Time:2024-08-30
5,7-Hexadecanedione Chemical and Physical Properties
Names and Identifiers
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- 5,7-Hexadecanedione
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- Inchi: 1S/C16H30O2/c1-3-5-7-8-9-10-11-13-16(18)14-15(17)12-6-4-2/h3-14H2,1-2H3
- InChI Key: BRUCXGZOEYMULX-UHFFFAOYSA-N
- SMILES: CCCCC(=O)CC(=O)CCCCCCCCC
Computed Properties
- Exact Mass: 254.2247
Experimental Properties
- Density: 0.886±0.06 g/cm3(Predicted)
- Boiling Point: 347.1±15.0 °C(Predicted)
- PSA: 34.14
- pka: 9.63±0.10(Predicted)
5,7-Hexadecanedione Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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